Cas no 885278-80-8 (2,3-dihydro-1H-indole-4-carbonitrile)

2,3-Dihydro-1H-indole-4-carbonitrile is a versatile heterocyclic compound featuring a saturated indole core with a nitrile functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The nitrile group offers reactivity for further derivatization, enabling the formation of amides, carboxylic acids, or heterocycles. Its partially hydrogenated indole scaffold provides stability while retaining reactivity for selective modifications. The compound is useful in medicinal chemistry for constructing bioactive molecules, including kinase inhibitors and CNS-active agents. High purity grades are available to ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to potential sensitivity.
2,3-dihydro-1H-indole-4-carbonitrile structure
885278-80-8 structure
Product Name:2,3-dihydro-1H-indole-4-carbonitrile
CAS No:885278-80-8
MF:C9H8N2
MW:144.173221588135
MDL:MFCD07371632
CID:711594
PubChem ID:16244443
Update Time:2025-06-07

2,3-dihydro-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Indoline-4-carbonitrile hydrochloride
    • 1H-Indole-4-carbonitrile,2,3-dihydro-
    • 2,3-DIHYDRO-1H-INDOLE-4-CARBONITRILE HYDROCHLORIDE
    • 2,3-DIHYDRO-1H-INDOLE-4-CARBONITRILE,
    • 4-Cyano-2,3-dihydro-1H-indole
    • 1H-Indole-4-carbonitrile,2,3-dihydro
    • indoline-4-carbonitrile
    • 2,3-dihydro-1H-indole-4-carbonitrile
    • 2,3-Dihydro-1H-indole-4-carbonitrile (ACI)
    • AKOS006285576
    • QRRLRJLHVTVIEF-UHFFFAOYSA-N
    • CS-0019352
    • AS-43416
    • Z1198172381
    • DB-077775
    • SB39528
    • MFCD07371632
    • SCHEMBL326944
    • EN300-256123
    • 885278-80-8
    • MDL： MFCD07371632
    • Inchi： 1S/C9H8N2/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-3,11H,4-5H2
    • InChI Key： QRRLRJLHVTVIEF-UHFFFAOYSA-N
    • SMILES： N#CC1C2=C(NCC2)C=CC=1

Computed Properties

  • Exact Mass: 144.06900
  • Monoisotopic Mass: 144.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82000
  • LogP: 1.66428

2,3-dihydro-1H-indole-4-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-dihydro-1H-indole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM147971-5g
Indoline-4-carbonitrile hydrochloride
 885278-80-8 95%
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Chemenu
CM147971-10g
Indoline-4-carbonitrile hydrochloride
 885278-80-8 95%
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Chemenu
CM147971-25g
Indoline-4-carbonitrile hydrochloride
 885278-80-8 95%
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 $1566 2021-08-05
Chemenu
CM147971-1g
Indoline-4-carbonitrile hydrochloride
 885278-80-8 95%
1g
 $*** 2023-05-29
abcr
AB457463-1 g
Indoline-4-carbonitrile
 885278-80-8
1g
 €394.60 2023-07-18
abcr
AB457463-5 g
Indoline-4-carbonitrile
 885278-80-8
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0129-1g
4-Cyano-2,3-dihydro-1H-indole
 885278-80-8 97%
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 1611.28CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0129-5g
4-Cyano-2,3-dihydro-1H-indole
 885278-80-8 97%
5g
 6105.91CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0129-25g
4-Cyano-2,3-dihydro-1H-indole
 885278-80-8 97%
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eNovation Chemicals LLC
D968837-250mg
4-Cyano-2,3-dihydro-1H-indole
 885278-80-8 95%
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 $190 2024-07-28

2,3-dihydro-1H-indole-4-carbonitrile Production Method

Production Method 1

16136-52-0 16136-52-0
885278-80-8 885278-80-8
Reaction Conditions
1.1 Reagents: Triethylsilane Solvents: Trifluoroacetic acid ;  rt → 50 °C; 30 min, 50 °C
Reference
Increased antibacterial properties of indoline-derived phenolic Mannich bases
Rimpilainen, Tatu; Nunes, Alexandra ; Calado, Rita ; Fernandes, Ana S. ; Andrade, Joana ; et al, European Journal of Medicinal Chemistry, 2021, 220,

Production Method 2

41910-64-9 41910-64-9
57-13-6 57-13-6
885278-80-8 885278-80-8
Reaction Conditions
1.1 Reagents: Phenylsilane ,  Zinc ,  Potassium fluoride Catalysts: Bis(acetylacetonato)nickel ,  Triphos Solvents: N-Methyl-2-pyrrolidone ;  20 h, 1 atm, 90 - 140 °C
Reference
Reductive cyanation of organic chlorides using CO2 and NH3 via Triphos-Ni(I) species
Dong, Yanan; Yang, Peiju; Zhao, Shizhen; Li, Yuehui, Nature Communications, 2020, 11(1),

Production Method 3

1578263-85-0 1578263-85-0
885278-80-8 885278-80-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  1 h, rt
Reference
1-(2-Hydroxy-2-methyl-3-phenoxypropanoyl)indoline-4-carbonitrile Derivatives as Potent and Tissue Selective Androgen Receptor Modulators
Chekler, Eugene L. Piatnitski; Unwalla, Rayomond; Khan, Taukeer A.; Tangirala, Raghuram S.; Johnson, Mark; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2462-2471

Production Method 4

16136-52-0 16136-52-0
885278-80-8 885278-80-8
Reaction Conditions
1.1 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ;  0 °C; 5 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  basified, rt
Reference
Gold-catalyzed C5-alkylation of indolines and sequential oxidative aromatization: access to C5-functionalized indoles
Zhang, Wenzheng; Xu, Guangyang; Qiu, Lin; Sun, Jiangtao, Organic & Biomolecular Chemistry, 2018, 16(21), 3889-3892

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